Cas no 306743-48-6 (N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide)

• Product Name: N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide
• CAS No: 306743-48-6
• MF: C₁₄H₁₁BrFNO
• MW: 308.145646333694
• CID: 2951784
• PubChem ID: 579428
• Update Time: 2024-10-31

N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-溴-2-甲基苯)-4-氟苯甲酰胺,97
• N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide
• Cambridge id 5301813
• STK730012
• N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide #
• Benzamide, 4-fluoro-N-(4-bromo-2-methylphenyl)-
• Z26621768
• Benzamide, N-(4-bromo-2-methylphenyl)-4-fluoro-
• SR-01000510811-1
• XPCVXNBKCQHFFK-UHFFFAOYSA-N
• SR-01000510811
• AKOS000187434
• MFCD00745977
• AB00079394-01
• EU-0017478
• 306743-48-6

• MDL： MFCD00745977
• Inchi： 1S/C14H11BrFNO/c1-9-8-11(15)4-7-13(9)17-14(18)10-2-5-12(16)6-3-10/h2-8H,1H3,(H,17,18)
• InChI Key： XPCVXNBKCQHFFK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1C)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 307.00080g/mol
• Monoisotopic Mass: 307.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1